Cas no 184288-35-5 (Picfeltarraenin IV)

• Product Name: Picfeltarraenin IV
• CAS No: 184288-35-5
• MF: C₄₇H₇₂O₁₈
• MW: 925.0638
• CID: 2087243
• PubChem ID: 21635749
• Update Time: 2025-05-21

Picfeltarraenin IV Chemical and Physical Properties

Names and Identifiers

• Picfeltarraenin IV
• picfeltarracemin IV
• FS-7093
• CHEMBL505834
• AKOS037515171
• DA-76871
• 184288-35-5
• (2S)-2-[(3R,8S,9R,10R,13R,14S,16R,17R)-3-[(2S,3R,4S,5R)-4-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3,5-dihydroxyoxan-2-yl]oxy-16-hydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-5-propan-2-ylfuran-3-one

• Inchi： 1S/C47H72O18/c1-19(2)25-14-28(51)47(9,65-25)39-23(49)15-44(6)27-12-10-21-22(46(27,8)29(52)16-45(39,44)7)11-13-30(43(21,4)5)62-40-36(58)37(24(50)18-59-40)63-42-38(34(56)32(54)26(17-48)61-42)64-41-35(57)33(55)31(53)20(3)60-41/h10,14,19-20,22-24,26-27,30-42,48-50,53-58H,11-13,15-18H2,1-9H3/t20-,22+,23+,24+,26+,27-,30+,31-,32+,33+,34-,35+,36+,37-,38+,39-,40-,41-,42-,44-,45+,46-,47+/m0/s1
• InChI Key： AJDSYFQMQGZVPS-TWNGIMQYSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]4([H])[C@]3(C([H])([H])[H])C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@]1(C(C([H])=C(C([H])(C([H])([H])[H])C([H])([H])[H])O1)=O)C([H])([H])[H])=O)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 924.47186544 g/mol
• Monoisotopic Mass: 924.47186544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 65
• Rotatable Bond Count: 9
• Complexity: 1890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 925.1
• XLogP3: -0.1
• Topological Polar Surface Area: 281

Experimental Properties

• Color/Form: Powder
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.067 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
• Triterpenoids

Additional information on Picfeltarraenin IV

Exploring Picfeltarraenin IV (CAS No. 184288-35-5): A Comprehensive Review of Its Properties and Applications

Picfeltarraenin IV (CAS No. 184288-35-5) is a bioactive compound that has garnered significant attention in recent years due to its potential therapeutic applications. This natural product, derived from the Picria fel-terrae plant, belongs to the class of triterpenoid saponins, which are known for their diverse pharmacological activities. Researchers have been particularly interested in its anti-inflammatory, anti-cancer, and immunomodulatory properties, making it a promising candidate for drug development.

The growing interest in Picfeltarraenin IV is evident from the increasing number of scientific publications and patents related to this compound. One of the key reasons for its popularity is its ability to modulate NF-κB signaling pathways, which play a crucial role in inflammation and cancer progression. This mechanism has made it a subject of intense study in the context of chronic inflammatory diseases and oncology research. Additionally, its low toxicity profile compared to synthetic drugs has further fueled its exploration as a potential therapeutic agent.

In the realm of natural product chemistry, Picfeltarraenin IV stands out due to its unique structural features. The compound's molecular formula and exact mass have been well-characterized, allowing for precise identification in complex biological matrices. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy have been employed to study its purity and stability, which are critical factors for its potential pharmaceutical applications.

The current trend in herbal medicine research has brought Picfeltarraenin IV into the spotlight, especially with the increasing consumer preference for plant-based therapeutics. Many users searching for natural alternatives to conventional drugs often inquire about compounds like Picfeltarraenin IV and their potential benefits. Common questions include its mechanism of action, bioavailability, and clinical trial status, reflecting the public's growing interest in evidence-based natural remedies.

From a pharmacokinetic perspective, studies on Picfeltarraenin IV have focused on its absorption, distribution, metabolism, and excretion (ADME) properties. These investigations are crucial for understanding how the compound behaves in living systems and for optimizing its formulation for better therapeutic outcomes. The compound's solubility and permeability characteristics have been particular points of interest, as they directly influence its oral bioavailability.

In the context of drug discovery, Picfeltarraenin IV serves as an excellent example of how traditional medicine can inspire modern pharmaceutical development. The compound's journey from ethnopharmacological use to scientific validation exemplifies the importance of bioprospecting in natural product research. This approach aligns well with current trends in personalized medicine and precision healthcare, where compounds with specific molecular targets are highly valued.

The synthetic analogs of Picfeltarraenin IV have also been a subject of research, with scientists attempting to improve its pharmacological profile through structural modifications. These efforts aim to enhance its potency, selectivity, and drug-like properties while maintaining its favorable safety characteristics. Such developments are particularly relevant in the search for novel adjuvant therapies in cancer treatment.

From a commercial perspective, the market for Picfeltarraenin IV and related compounds is expected to grow, driven by increasing demand for nutraceuticals and functional foods. The compound's potential applications in cosmeceuticals for skin health and anti-aging products have also attracted attention from the personal care industry. This diversification of applications underscores the compound's versatility and commercial viability.

In conclusion, Picfeltarraenin IV (CAS No. 184288-35-5) represents an exciting area of research at the intersection of traditional medicine and modern pharmacology. Its multifaceted biological activities, coupled with its natural origin, make it a compelling subject for further investigation. As research progresses, we can expect to see more applications emerge for this remarkable compound, potentially leading to novel therapeutic options for various health conditions.